Cas no 1361679-01-7 (5-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde)

• Product Name: 5-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde
• CAS No: 1361679-01-7
• MF: C₁₂H₆Cl₂FNO
• MW: 270.086544513702
• CID: 4921863
• Update Time: 2025-05-20

5-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde

• Inchi： 1S/C12H6Cl2FNO/c13-10-3-1-2-8(12(10)14)9-5-16-11(15)4-7(9)6-17/h1-6H
• InChI Key： DDGHMYFGPMWHLD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=NC(=CC=1C=O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 3.6
• Topological Polar Surface Area: 30

Additional information on 5-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde

Introduction to 5-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde (CAS No. 1361679-01-7)

5-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1361679-01-7, belongs to a class of molecules that exhibit promising biological activities. Its molecular structure, characterized by a combination of chloro and fluoro substituents on a phenyl ring, coupled with an isonicotinaldehyde moiety, makes it a valuable scaffold for the development of novel therapeutic agents.

The significance of this compound lies in its potential applications across various therapeutic domains. Recent advancements in drug discovery have highlighted the importance of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of both 2,3-dichlorophenyl and fluoro groups in 5-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde suggests that it may interact with biological receptors in a manner that could lead to the development of innovative treatments for a range of diseases.

In the context of contemporary pharmaceutical research, this compound has been studied for its potential role in modulating enzyme activity and receptor binding. The isonicotinaldehyde core is particularly noteworthy, as it is structurally related to well-known pharmacophores found in drugs used to treat infectious diseases and inflammatory conditions. By incorporating halogenated aromatic rings, researchers aim to enhance the pharmacokinetic properties of the compound, making it more suitable for clinical applications.

One of the most compelling aspects of 5-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde is its versatility as a building block for more complex molecules. Chemists have leveraged its structural features to design derivatives with tailored biological activities. For instance, modifications at the aldehyde group can introduce new functionalities that allow for further chemical transformations, enabling the synthesis of novel analogs with improved efficacy and reduced toxicity.

The compound's potential has not gone unnoticed by academic and industrial researchers. Several studies have demonstrated its utility in preclinical models, where it has shown promise in inhibiting key enzymes involved in disease pathways. These findings are particularly exciting given the increasing demand for targeted therapies that can address specific molecular mechanisms underlying various conditions. The ability to fine-tune the properties of 5-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde through structural modifications offers a pathway to develop such targeted treatments.

From a synthetic chemistry perspective, the preparation of 5-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde presents an intriguing challenge. The synthesis involves multiple steps, including halogenation reactions and functional group interconversions, which require precise control to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to explore its biological potential on a larger scale.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been employed to predict how 5-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde interacts with biological targets at the atomic level. These insights are crucial for guiding experimental efforts and optimizing drug-like properties such as solubility, permeability, and metabolic stability. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates for further development.

Looking ahead, the future prospects for 5-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde are bright. As our understanding of disease mechanisms continues to evolve, so too does our ability to design molecules that can modulate these pathways effectively. The combination of innovative synthetic strategies and advanced computational tools ensures that this compound will remain at the forefront of pharmaceutical research for years to come.

In summary, 5-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde (CAS No. 1361679-01-7) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research progresses, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.